2-[4-[(Z)-[2-(3-chloro-2-methylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]acetamide

• IUPAC Name: 2-[4-[(Z)-[2-(3-chloro-2-methylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]acetamide
• InChI: InChI=1S/C20H18ClN3O4S/c1-11-13(21)4-3-5-14(11)23-20-24-19(26)17(29-20)9-12-6-7-15(16(8-12)27-2)28-10-18(22)25/h3-9H,10H2,1-2H3,(H2,22,25)(H,23,24,26)/b17-9-
• InChI Key: KQNMQKQERXYANK-MFOYZWKCSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)N=C2NC(=O)C(=CC3=CC(=C(C=C3)OCC(=O)N)OC)S2
• Isomeric SMILES: CC1=C(C=CC=C1Cl)N=C2NC(=O)/C(=C/C3=CC(=C(C=C3)OCC(=O)N)OC)/S2
• Molecular Formula: C20H18ClN3O4S
• Molecular Weight: 431.9 g/mol

Description

2-[4-[(Z)-[2-(3-chloro-2-methylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]acetamide is a complex organic compound that belongs to the class of thiazolidinones. These compounds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structure of this compound, featuring a thiazolidinone core, makes it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-[(Z)-[2-(3-chloro-2-methylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]acetamide typically involves the following steps:

Formation of the Thiazolidinone Core: This is achieved by reacting a suitable amine with a thiocarbonyl compound under acidic or basic conditions.

Introduction of the Imino Group: The thiazolidinone core is then reacted with an aldehyde or ketone to introduce the imino group.

Attachment of the Phenoxyacetamide Moiety: Finally, the compound is reacted with a phenoxyacetamide derivative to complete the synthesis.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This could include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[4-[(Z)-[2-(3-chloro-2-methylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the imino group to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro and methoxy positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[4-[(Z)-[2-(3-chloro-2-methylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its antimicrobial and anti-inflammatory properties.

Industry: Used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[4-[(Z)-[2-(3-chloro-2-methylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]acetamide involves multiple pathways:

Molecular Targets: The compound targets bacterial cell walls and enzymes involved in inflammation.

Pathways Involved: It disrupts bacterial cell wall synthesis and inhibits inflammatory pathways by blocking specific enzymes and receptors.

Comparison with Similar Compounds

Similar Compounds

2-[4-[(Z)-[2-(3-chloro-2-methylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]acetamide: shares similarities with other thiazolidinone derivatives, such as:

Uniqueness

• Structural Features : The presence of the methoxy and phenoxyacetamide groups distinguishes it from other thiazolidinones.
• Biological Activity : Its unique structure may confer specific biological activities not observed in other similar compounds.